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Compound of Interest

Compound Name: O-Proparagyl-N-Boc-ethanolamine

Cat. No.: B3068576 Get Quote

CAS Number: 634926-63-9

This technical guide provides an in-depth overview of O-Proparagyl-N-Boc-ethanolamine, a

bifunctional linker molecule essential for advancements in chemical biology, drug discovery,

and materials science. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its properties, synthesis, and

applications.

Chemical Identity and Properties
O-Proparagyl-N-Boc-ethanolamine, also known by its IUPAC name tert-butyl (2-(prop-2-yn-1-

yloxy)ethyl)carbamate, is a versatile chemical reagent.[1] It incorporates two key functional

groups: a terminal alkyne (propargyl group) and a Boc-protected amine. This unique structure

allows for sequential or orthogonal chemical modifications. The propargyl group is a ready

handle for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click chemistry," a highly

efficient and specific conjugation reaction.[2] The tert-butyloxycarbonyl (Boc) protecting group

offers stable protection of the primary amine, which can be readily removed under mild acidic

conditions to liberate the amine for further functionalization.[2]

Physicochemical Data
The following table summarizes the key physicochemical properties of O-Proparagyl-N-Boc-
ethanolamine.
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Property Value Source

CAS Number 634926-63-9 [1]

Molecular Formula C₁₀H₁₇NO₃ [1]

Molecular Weight 199.25 g/mol [1][3]

IUPAC Name
tert-butyl N-(2-prop-2-

ynoxyethyl)carbamate
[1]

Synonyms

O-Proparagyl-N-Boc-

ethanolamine, tert-Butyl (2-

(prop-2-yn-1-

yloxy)ethyl)carbamate

[1]

Appearance White to off-white solid Generic

Solubility Soluble in DMSO [4]

Storage
Recommended storage at

-20°C for long-term stability.
[3]

Note: Some physical properties are computed values from publicly available databases.

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of O-Proparagyl-N-Boc-
ethanolamine is not readily available in peer-reviewed literature, a plausible synthetic route

can be devised based on standard organic chemistry procedures. The synthesis involves the

protection of ethanolamine followed by etherification.

Proposed Synthetic Pathway
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Step 1: Boc Protection

Step 2: O-Propargylation

Ethanolamine

Boc Protection

Di-tert-butyl dicarbonate (Boc)₂O Base (e.g., Triethylamine) Solvent (e.g., THF/Water)

N-Boc-ethanolamine

N-Boc-ethanolamine

Williamson Ether Synthesis

Propargyl bromide Strong Base (e.g., NaH) Anhydrous Solvent (e.g., THF)

O-Proparagyl-N-Boc-ethanolamine
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Phase 1: Click Reaction

Phase 2: Deprotection & Further Functionalization

O-Proparagyl-N-Boc-ethanolamine

Cu(I)-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)

Azide-Modified Biomolecule (e.g., Protein-N₃)

Boc-Protected Conjugate

Boc-Protected Conjugate

Acidic Deprotection (e.g., TFA)

Amine-Terminated Conjugate

Further Functionalization
(e.g., Amide Coupling)

Final Bifunctional Conjugate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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